Cas no 2091717-91-6 (4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole)

• Product Name: 4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole
• CAS No: 2091717-91-6
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• CID: 5056500
• Update Time: 2025-05-26

4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromopyrimidin-4-yl)-5-methylisoxazole
• 4-(6-bromopyrimidin-4-yl)-5-methyl-1,2-oxazole
• 4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole

• Inchi： 1S/C8H6BrN3O/c1-5-6(3-12-13-5)7-2-8(9)11-4-10-7/h2-4H,1H3
• InChI Key： AYLWZJBBLBGMJW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=NOC=2C)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8

Additional information on 4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole

Introduction to 4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole (CAS No. 2091717-91-6)

4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole, identified by the Chemical Abstracts Service Number (CAS No.) 2091717-91-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural complexity and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The compound belongs to the isoxazole and pyrimidine families, which are well-documented for their role in drug discovery. The presence of a bromine substituent at the 6-position of the pyrimidine ring and a methyl group at the 5-position of the isoxazole ring introduces unique electronic and steric properties that can modulate its interactions with biological targets. Such structural features are often exploited to enhance binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole scaffold has been explored in several preclinical studies for its potential applications in oncology, inflammation, and infectious diseases. Its ability to interact with specific enzymes and receptors has made it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have demonstrated that modifications to the 6-bromopyrimidin-4-yl and 5-methylisoxazole moieties can lead to derivatives with enhanced pharmacological profiles. For instance, studies have shown that altering the bromine substituent can influence metabolic stability, while changes to the methyl group can affect solubility and bioavailability.

The isoxazole core is particularly interesting due to its presence in numerous bioactive molecules. Its three-membered ring structure imposes constraints that can optimize binding interactions with biological targets. In particular, the electron-deficient nature of the ring system allows for strong interactions with nucleophiles in biological systems, making it an attractive feature for drug design.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole. Molecular docking studies have been employed to predict binding affinities and identify potential lead compounds for further optimization. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods.

In addition to its structural versatility, 4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole has shown promise in early clinical trials as an inhibitor of kinases and other enzymes implicated in cancer progression. Kinases are critical targets in oncology due to their role in cell signaling pathways that regulate growth, proliferation, and apoptosis. By inhibiting aberrant kinase activity, this compound may offer a therapeutic strategy for treating various cancers.

The synthesis of 4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the pyrimidine-isoxazole core efficiently. These methods not only improve yield but also allow for greater functional group tolerance, enabling access to a wide range of derivatives.

The pharmacokinetic properties of this compound are also under investigation. Studies have focused on optimizing absorption, distribution, metabolism, excretion (ADME) profiles to enhance its clinical efficacy. For example, modifications aimed at improving solubility have been explored to ensure better oral bioavailability and tissue penetration.

Another area of interest is the potential use of 4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole as a tool compound in chemical biology research. Its well-defined structure makes it an ideal candidate for use as a probe to study enzyme mechanisms and identify new drug targets. Such studies can provide insights into disease pathways and aid in the development of more targeted therapies.

The regulatory landscape for novel pharmaceutical compounds like 4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole is stringent but well-established. Regulatory agencies require extensive preclinical data before approving new drugs for clinical use. This ensures that only compounds with demonstrated safety and efficacy reach patients. The rigorous testing process also helps identify potential side effects early in development.

In conclusion, 4-(6-Bromopyrimidin-4-yl)-5-methylisoxazole (CAS No. 2091717-91-6) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and potential biological activities. Its exploration as a therapeutic agent continues to be an active area of research, with promising results emerging from both preclinical and clinical studies. As our understanding of disease mechanisms evolves, compounds like this will play an increasingly important role in developing innovative treatments.